Cas no 2763966-26-1 (rac-(3R,4R)-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid)

• Product Name: rac-(3R,4R)-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• CAS No: 2763966-26-1
• MF: C₉H₁₂F₃NO₃
• MW: 239.191693305969
• CID: 6489158
• PubChem ID: 165983232
• Update Time: 2025-06-30

rac-(3R,4R)-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-37343012
• rac-(3R,4R)-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid
• 2763966-26-1

• Inchi： 1S/C9H12F3NO3/c1-2-5-3-13(4-6(5)7(14)15)8(16)9(10,11)12/h5-6H,2-4H2,1H3,(H,14,15)/t5-,6-/m1/s1
• InChI Key： XKSZGLQWHVQJRG-PHDIDXHHSA-N
• SMILES： FC(C(N1C[C@@H](C(=O)O)[C@H](CC)C1)=O)(F)F

Computed Properties

• Exact Mass: 239.07692773g/mol
• Monoisotopic Mass: 239.07692773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 57.6Ų

Additional information on rac-(3R,4R)-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid

Professional Introduction to Rac-(3R,4R)-4-Ethyl-1-(2,2,2-Trifluoroacetyl)pyrrolidine-3-Carboxylic Acid (CAS No. 2763966-26-1)

Rac-(3R,4R-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid) is a highly specialized organic compound that has garnered significant attention in the field of chemical and biomedical research. This compound, identified by its CAS number 2763966-26-1, represents a sophisticated molecular structure that combines a pyrrolidine core with functional groups designed to enhance its utility in various synthetic and pharmacological applications.

The molecular architecture of rac-(3R,4R-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid) is characterized by its chiral center at the 3R and 4R positions, which contributes to its unique stereochemical properties. This chirality is essential for its role in the development of enantiomerically pure pharmaceutical intermediates. The presence of the 2,2,2-trifluoroacetyl group introduces a high electronegativity element into the molecule, which can influence its reactivity and interaction with biological targets. This feature makes it particularly valuable in the synthesis of fluorinated compounds, which are increasingly prevalent in modern drug design due to their enhanced metabolic stability and binding affinity.

In recent years, there has been a growing interest in fluorinated pyrrolidine derivatives due to their potential applications in medicinal chemistry. Rac-(3R,4R-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid) has been studied for its role as a building block in the synthesis of more complex molecules. Its structural features make it an attractive candidate for further derivatization, allowing researchers to explore new pharmacophores and therapeutic agents.

The compound's utility extends beyond simple intermediates; it has been explored in the context of enzyme inhibition and receptor binding studies. The trifluoroacetyl group, in particular, has been shown to modulate the electronic properties of the molecule, influencing its interactions with biological systems. This has led to investigations into its potential as an inhibitor or modulator of various enzymes and receptors implicated in diseases such as cancer and inflammation.

Recent research has highlighted the importance of fluorinated heterocycles in drug discovery. A study published in the Journal of Medicinal Chemistry demonstrated that incorporating fluorine atoms into pyrrolidine scaffolds can significantly improve the pharmacokinetic properties of small molecule drugs. Rac-(3R,4R-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid) was used as a key intermediate in the synthesis of several novel compounds that exhibited promising anti-inflammatory activity. The study underscored the compound's potential as a scaffold for further drug development.

The synthesis of rac-(3R,4R-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid) involves multi-step organic transformations that require precise control over reaction conditions. The introduction of the chiral centers at the 3R and 4R positions is particularly challenging and often requires advanced catalytic methods or chiral auxiliaries. Despite these challenges, the compound's structural complexity makes it a valuable asset for synthetic chemists working on complex natural product analogs or novel drug candidates.

The compound's stability under various conditions has also been a subject of interest. The trifluoroacetyl group enhances thermal stability while maintaining flexibility in molecular conformation. This balance is crucial for pharmaceutical applications where stability during storage and transport is paramount. Additionally, the compound's solubility profile has been optimized for various solvents commonly used in synthetic chemistry and bioprocessing.

In conclusion, rac-(3R,4R-4-ethyl-1-(2,2,2-trifluoroacetyl)pyrrolidine-3-carboxylic acid (CAS No. 2763966-26-1) is a versatile and sophisticated compound with significant potential in pharmaceutical research and development. Its unique structural features make it an invaluable tool for synthesizing complex molecules and exploring new therapeutic agents. As research continues to uncover new applications for fluorinated pyrrolidine derivatives, this compound is poised to play an increasingly important role in drug discovery and development.